Cas no 1378827-59-8 (2-bromocyclobutyl acetate)

2-Bromocyclobutyl acetate is a brominated cyclic ester with applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a cyclobutyl ring with bromine and acetate functional groups, makes it a versatile building block for cyclobutane-containing compounds. The bromine substituent enables further functionalization via nucleophilic substitution or cross-coupling reactions, while the acetate group offers reactivity for hydrolysis or transesterification. This compound is particularly valuable in the preparation of strained ring systems and bioactive molecules. It is typically handled under controlled conditions due to its reactivity. Purity and stability are critical for consistent performance in synthetic applications.
2-bromocyclobutyl acetate structure
2-bromocyclobutyl acetate structure
Product Name:2-bromocyclobutyl acetate
CAS No:1378827-59-8
MF:C6H9BrO2
MW:193.038461446762
CID:6206010
PubChem ID:20289362
Update Time:2025-10-29

2-bromocyclobutyl acetate Chemical and Physical Properties

Names and Identifiers

    • 2-bromocyclobutyl acetate
    • 1378827-59-8
    • SCHEMBL11377423
    • EN300-1700194
    • rac-(1R,2R)-2-bromocyclobutyl acetate, trans
    • Inchi: 1S/C6H9BrO2/c1-4(8)9-6-3-2-5(6)7/h5-6H,2-3H2,1H3
    • InChI Key: NJWFQAGXUFLHDF-UHFFFAOYSA-N
    • SMILES: BrC1CCC1OC(C)=O

Computed Properties

  • Exact Mass: 191.97859g/mol
  • Monoisotopic Mass: 191.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26.3Ų

2-bromocyclobutyl acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1700194-0.05g
2-bromocyclobutyl acetate
1378827-59-8
0.05g
$1895.0 2023-09-20
Enamine
EN300-1700194-0.1g
2-bromocyclobutyl acetate
1378827-59-8
0.1g
$1986.0 2023-09-20
Enamine
EN300-1700194-0.25g
2-bromocyclobutyl acetate
1378827-59-8
0.25g
$2077.0 2023-09-20
Enamine
EN300-1700194-0.5g
2-bromocyclobutyl acetate
1378827-59-8
0.5g
$2167.0 2023-09-20
Enamine
EN300-1700194-1.0g
2-bromocyclobutyl acetate
1378827-59-8
1g
$2257.0 2023-05-26
Enamine
EN300-1700194-2.5g
2-bromocyclobutyl acetate
1378827-59-8
2.5g
$4424.0 2023-09-20
Enamine
EN300-1700194-5.0g
2-bromocyclobutyl acetate
1378827-59-8
5g
$6545.0 2023-05-26
Enamine
EN300-1700194-10.0g
2-bromocyclobutyl acetate
1378827-59-8
10g
$9704.0 2023-05-26
Enamine
EN300-1700194-1g
2-bromocyclobutyl acetate
1378827-59-8
1g
$2257.0 2023-09-20
Enamine
EN300-1700194-5g
2-bromocyclobutyl acetate
1378827-59-8
5g
$6545.0 2023-09-20

Additional information on 2-bromocyclobutyl acetate

Recent Advances in the Study of 2-Bromocyclobutyl Acetate (CAS: 1378827-59-8) in Chemical Biology and Pharmaceutical Research

The compound 2-bromocyclobutyl acetate (CAS: 1378827-59-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and biological activities. The information presented here is based on recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the versatility of 2-bromocyclobutyl acetate as a building block in organic synthesis. Its cyclobutane ring, coupled with the bromine and acetate functional groups, makes it a valuable intermediate for the construction of complex molecular architectures. Researchers have successfully employed this compound in ring-opening reactions, cross-coupling reactions, and cycloaddition processes, demonstrating its utility in the synthesis of bioactive molecules and pharmaceuticals. For instance, a 2023 study published in the Journal of Organic Chemistry detailed the use of 2-bromocyclobutyl acetate in the synthesis of cyclobutane-containing natural products, which exhibit promising antimicrobial properties.

In addition to its synthetic applications, 2-bromocyclobutyl acetate has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. A recent study in Bioorganic & Medicinal Chemistry Letters reported that bromocyclobutyl acetate derivatives showed moderate activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings open new avenues for the development of anti-inflammatory agents based on this scaffold.

The pharmacokinetic and toxicological profiles of 2-bromocyclobutyl acetate are also under investigation. Early-stage studies indicate that the compound exhibits favorable metabolic stability in human liver microsomes, suggesting potential for further development as a drug candidate. However, researchers caution that additional in vivo studies are needed to fully assess its safety and efficacy. A 2022 report in Chemical Research in Toxicology emphasized the importance of understanding the compound's potential genotoxicity, given the presence of the bromine moiety, which can sometimes lead to reactive intermediates.

Looking ahead, the future of 2-bromocyclobutyl acetate in pharmaceutical research appears promising. Its unique structural features and demonstrated reactivity make it a compelling candidate for further exploration in drug design and development. Ongoing research is expected to focus on optimizing its synthetic routes, expanding its applications in medicinal chemistry, and elucidating its mechanisms of action. As the field progresses, this compound may play a pivotal role in the discovery of novel therapeutics for various diseases.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.